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Compound of Interest |

Compound Name: Dihexyl azelate
CAS No.: 109-31-9
Cat. No.: B089611
Get Quote
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Executive Summary

This guide details the formulation, processing, and characterization of Dihexyl azelate (DHAZ)
as a bio-based plasticizer within biocompatible polymer matrices, specifically Polylactic Acid
(PLA) and Poly(lactic-co-glycolic acid) (PLGA).

DHAz (CAS: 109-31-9) is a diester derived from azelaic acid and hexanol. Unlike phthalates,
which face regulatory scrutiny due to toxicity, DHAz offers a "green" chemistry profile with high
boiling point stability and excellent low-temperature flexibility. Its primary function in rigid
biopolymers is to increase free volume, thereby lowering the glass transition temperature (

) and transforming brittle scaffolds into flexible, compliant materials suitable for soft tissue
engineering and drug delivery systems.

Material Specifications & Compatibility Logic
Physicochemical Properties of Dihexyl Azelate

Before formulation, verify the raw material properties to ensure processing windows (e.g.,
extrusion temperatures) do not degrade the plasticizer.
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Property Value Relevance to Formulation

Hydrophobic alkyl chains
Molecular Formula facilitate polymer chain

separation.

Low enough for easy
Molecular Weight 356.54 g/mol intercalation; high enough to

limit migration.

Safe for melt processing of

Boiling Point ~282°C PLA(
).
] ] Imparts exceptional low-
Melting Point -95°C o
temperature flexibility.
) Used for volume fraction
Density 0.93 g/mL )
calculations.
B Soluble in Chloroform, DCM, Compatible with solvent
Solubility ]
Acetone casting of polyesters.

Thermodynamic Compatibility (Hansen Solubility
Parameters)

Successful plasticization requires thermodynamic miscibility. The interaction parameter (

) must be minimized.
e PLA
:~19.5-20.5

« DHAZ

:~17.5-18.5

(Estimated based on structure)
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Expert Insight: The proximity of solubility parameters (

) indicates good miscibility. The ester groups in DHAz form dipole-dipole interactions with the
ester linkages in the PLA backbone, while the hexyl chains act as "lubricants" to increase free
volume.

Mechanism of Action

The following diagram illustrates the "Lubricity Theory" and "Free Volume Theory" applied to
DHAz in a PLA matrix.

Intercalation
(DHAZ shields dipole-dipole
interactions between PLA chains)

Rigid PLA Matrix Increased Free Volume esult Flexible Biopolymer

(Chain Mobility u2191) (Low Tg, High Elongation)

(High Tg, Brittle)

Click to download full resolution via product page

Figure 1: Mechanism of PLA plasticization by Dihexyl azelate.[1] The plasticizer shields
intermolecular forces, increasing chain mobility.

Experimental Protocols
Protocol A: Solvent Casting (Film Preparation)

Application: Ideal for initial screening, drug-eluting films, or coating medical devices.
Reagents:

o Poly(lactic acid) (PLA) (MW: ~100k Da)

» Dihexyl azelate (DHAZ) (>98% purity)

e Dichloromethane (DCM) or Chloroform (Anhydrous)

Workflow:

o Preparation: Calculate weight ratios. A standard screen includes 0%, 10%, 20%, and 30%
(w/w) DHAz.
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Dissolution:

o Dissolve PLA in DCM at a concentration of 5-10% (w/v).

o Critical Step: Stir for 4-6 hours at room temperature. Ensure the polymer is fully solvated
(clear solution) before adding plasticizer to prevent phase separation.

Plasticization:

o Add the calculated mass of DHAz to the PLA solution.

o Stir for an additional 2 hours.

Degassing: Sonicate the solution for 10 minutes to remove micro-bubbles.

Casting: Pour into a Teflon or glass petri dish.

o Cover loosely to control evaporation rate. Rapid evaporation leads to surface defects
(orange peel effect).

Drying:
o Ambient dry for 24 hours.

o Vacuum Dry: Place films in a vacuum oven at 40°C for 48 hours to remove residual
solvent. Note: DCM is toxic; residual solvent analysis is mandatory for biocompatible
applications.

Protocol B: Melt Blending (Extrusion)

Application: Scalable production of filaments, rods, or pellets.
Equipment: Twin-screw micro-compounder (e.g., DSM Xplore or similar).
Workflow:

e Pre-mix: Tumble mix PLA pellets with liquid DHAz.
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o Tip: If DHAz loading is >10%, the pellets may become sticky. Use a peristaltic pump to
inject DHAz directly into the extruder barrel if possible.

o Thermal Profile:

[¢]

Zone 1 (Feed): 160°C

[e]

Zone 2 (Mixing): 175°C

o

Zone 3 (Die): 170°C

[¢]

Note: Keep temperature < 200°C to prevent thermal degradation of PLA, but > 160°C to
ensure melting. DHAz is stable up to 280°C, so it will not degrade.

o Residence Time: Recirculate for 2-3 minutes at 100 rpm to ensure homogenous distribution.
o Extrusion: Extrude into a water bath or air-cooled conveyor.

Characterization & Validation

To ensure the protocol was successful, the following validation steps are required.

Thermal Analysis (DSC)

Differential Scanning Calorimetry is the gold standard for proving plasticization.
» Protocol: Heat from -50°C to 200°C at 10°C/min.
e Success Criteria: You should observe a depression in Glass Transition Temperature (
)[2]
o Pure PLA
: ~60°C
o PLA+ 20% DHAz

. Expected ~25-35°C.
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» Fox Equation Validation: Compare experimental

with theoretical value:
(Note:

is approx -95°C or 178 K)

Mechanical Testing

o Test: Tensile strength (ASTM D882).

o Expected Trend: As DHAz concentration increases, Tensile Strength decreases and
Elongation at Break increases significantly (often >200% increase at 20% loading).

Migration Stability (Leaching Test)

Critical for biocompatibility. Plasticizers that leach out can cause toxicity or rapid loss of
mechanical properties.

e Protocol: Incubate film samples in Phosphate Buffered Saline (PBS) at 37°C for 7 days.
o Measurement: Weigh samples before and after (dried). Calculate weight loss.

o Limit: Weight loss should be < 2-3% (accounting for some hydrolytic degradation of PLA).

Process Visualization
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| Protocol A: Solvent Casting
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Figure 2: Step-by-step workflow for solvent casting and validation of DHAz-plasticized films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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